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molecular formula C12H11Cl2NO2 B8316796 1,5-Dichloro-3-(2-methoxyethoxy)isoquinoline

1,5-Dichloro-3-(2-methoxyethoxy)isoquinoline

Cat. No. B8316796
M. Wt: 272.12 g/mol
InChI Key: IBCZOOKDYXVOFB-UHFFFAOYSA-N
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Patent
US08957203B2

Procedure details

Potassium carbonate (646 mg, 4.67 mmol) was added to a solution of 1,5-dichloroisoquinolin-3-ol (500 mg, 2.336 mmol) and 1-bromo-2-methoxyethane (357 mg, 2.57 mmol) and heated to 50° C. for 3 hrs. After 3 hrs the reaction was diluted with water and extracted with EtOAc (2×). The organic layer was washed with water followed by brine, dried over MgSO4, filtered and evaporated to give the crude product 1,5-dichloro-3-(2-methoxyethoxy)isoquinoline (550 mg, 87% yield), which was used as is in the next step. MS: MS m/z 272.1(M++1).
Name
Potassium carbonate
Quantity
646 mg
Type
reactant
Reaction Step One
Name
1,5-dichloroisoquinolin-3-ol
Quantity
500 mg
Type
reactant
Reaction Step One
Name
1-bromo-2-methoxyethane
Quantity
357 mg
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
crude product
Name
1,5-dichloro-3-(2-methoxyethoxy)isoquinoline
Yield
87%

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[K+].[K+].[Cl:7][C:8]1[C:17]2[C:12](=[C:13]([Cl:18])[CH:14]=[CH:15][CH:16]=2)[CH:11]=[C:10]([OH:19])[N:9]=1.Br[CH2:21][CH2:22][O:23][CH3:24]>O>[Cl:7][C:8]1[C:17]2[C:12](=[C:13]([Cl:18])[CH:14]=[CH:15][CH:16]=2)[CH:11]=[C:10]([O:19][CH2:21][CH2:22][O:23][CH3:24])[N:9]=1 |f:0.1.2|

Inputs

Step One
Name
Potassium carbonate
Quantity
646 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
1,5-dichloroisoquinolin-3-ol
Quantity
500 mg
Type
reactant
Smiles
ClC1=NC(=CC2=C(C=CC=C12)Cl)O
Name
1-bromo-2-methoxyethane
Quantity
357 mg
Type
reactant
Smiles
BrCCOC
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×)
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
[Compound]
Name
crude product
Type
product
Smiles
Name
1,5-dichloro-3-(2-methoxyethoxy)isoquinoline
Type
product
Smiles
ClC1=NC(=CC2=C(C=CC=C12)Cl)OCCOC
Measurements
Type Value Analysis
AMOUNT: MASS 550 mg
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 86.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.